3,5-dimethyl-N-(1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl)isoxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl]-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C14H20N4O4S/c1-9-12(10(2)21-16-9)23(19,20)18-14(7-5-4-6-8-14)13-15-11(3)17-22-13/h18H,4-8H2,1-3H3
• InChI Key: ANPRTYPECMZEGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2(CCCCC2)C3=NC(=NO3)C
• Molecular Formula: C14H20N4O4S
• Molecular Weight: 340.40 g/mol

Description

3,5-dimethyl-N-(1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl)isoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H20N4O4S and its molecular weight is 340.4. The purity is usually 95%.
BenchChem offers high-quality 3,5-dimethyl-N-(1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl)isoxazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-dimethyl-N-(1-(3-methyl-1,2,4-oxadiazol-5-yl)cyclohexyl)isoxazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has demonstrated the synthesis and evaluation of sulfonamide-based derivatives for their antimicrobial, anti-inflammatory, and anti-diabetic activities. For instance, Kavitha, Nasarullah, and Kannan (2019) synthesized a series of 1,3,4-oxadiazole containing sulfonamide derivatives and found that several compounds exhibited excellent anti-inflammatory activity, with better efficacy than diclofenac in some cases. Their study also correlated the antimicrobial activity of these compounds with their quantum chemical parameters (Kavitha, Nasarullah, & Kannan, 2019).

Anticancer and Antibacterial Properties

Another area of application is the development of novel heterocyclic compounds containing a sulfonamido moiety, aiming to utilize them as antibacterial agents. Azab, Youssef, and El-Bordany (2013) reacted a precursor with a variety of active methylene compounds, producing derivatives that showed high antibacterial activities against different strains (Azab, Youssef, & El-Bordany, 2013).

Pharmacokinetic Optimization

Efforts to optimize sulfonamide derivatives for better pharmacokinetic properties have been reported. Humphreys et al. (2003) discussed the identification of a selective endothelin A antagonist, BMS-193884, which exhibited favorable pharmacokinetic properties through structure–activity and structure–metabolism studies (Humphreys et al., 2003).

Chemotherapeutic Properties

Schnitzer and Foster (1946) highlighted the chemotherapeutic activity of 3,4-dimethyl-5-sulfanilamido-isoxazole, indicating its comparative favorability to known clinically useful sulfonamides. Their study also noted the compound's low toxicity and good solubility, which prevents kidney damage even at high doses (Schnitzer & Foster, 1946).